Cas no 2228096-25-9 (2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 2228096-25-9
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6410304
• PubChem ID: 165965344
• Update Time: 2025-06-14

2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid
• EN300-1730523
• 2228096-25-9

• Inchi： 1S/C7H9N3O2/c1-2-10-4-5(3-9-10)6(8)7(11)12/h2-4,6H,1,8H2,(H,11,12)
• InChI Key： YUDPGGSHDKKXKF-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NN(C=C)C=1)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid

Comprehensive Overview of 2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid (CAS No. 2228096-25-9)

2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid, identified by its CAS number 2228096-25-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrazole ring with an acetic acid moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its amino acid-like properties, which may influence biological pathways.

In recent years, the demand for heterocyclic compounds like 2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid has surged, driven by advancements in targeted therapy and precision medicine. The compound's vinyl group and pyrazole core offer opportunities for further functionalization, enabling the synthesis of derivatives with enhanced bioactivity. This aligns with current trends in AI-driven drug design, where computational models predict molecular interactions to accelerate the development of novel therapeutics.

One of the most searched questions related to this compound is: "What are the potential applications of 2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid in medicine?" Preliminary studies suggest its role as a building block for kinase inhibitors, which are critical in treating conditions like inflammation and cancer. Additionally, its structural similarity to natural amino acids makes it a candidate for peptide mimetics, a hot topic in biopharmaceutical innovation.

The synthesis of CAS 2228096-25-9 involves multi-step organic reactions, often starting from pyrazole derivatives and incorporating protecting group strategies to ensure high purity. This process is frequently optimized using green chemistry principles, reflecting the industry's shift toward sustainable synthesis. Researchers also explore its solubility and stability under physiological conditions, addressing common challenges in drug formulation.

From an SEO perspective, keywords such as "pyrazole-based amino acid synthesis", "CAS 2228096-25-9 applications", and "vinyl pyrazole derivatives" are highly relevant. These terms resonate with audiences searching for cutting-edge chemical research or custom synthesis services. The compound's niche yet growing relevance underscores its potential to bridge gaps in small molecule therapeutics and bioconjugation techniques.

In conclusion, 2-amino-2-(1-ethenyl-1H-pyrazol-4-yl)acetic acid represents a promising avenue for scientific exploration. Its multifunctional architecture and compatibility with high-throughput screening methods position it as a valuable asset in modern drug discovery pipelines. As the scientific community continues to unravel its properties, this compound may soon feature prominently in next-generation pharmaceuticals.